Cas no 1824131-33-0 (methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 1824131-33-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5162530
• Update Time: 2026-03-04

methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate

• Inchi： 1S/C7H10O4/c1-11-7(10)4-2-6(9)5(4)3-8/h4-5,8H,2-3H2,1H3
• InChI Key： LUERNSZWHOYFAS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC(=O)C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate

Methyl 2-(Hydroxymethyl)-3-Oxocyclobutane-1-Carboxylate (CAS No. 1824131-33-0)

Methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate is a compound with the CAS registry number 1824131-33-0. This compound is an organic compound with a unique structure that includes a cyclobutane ring, a hydroxymethyl group, and a carboxylate ester functional group. The compound has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate consists of a four-membered cyclobutane ring, which is a relatively strained structure due to the small ring size. The ring contains two substituents: a hydroxymethyl group (-CH₂OH) at the 2-position and a ketone group (C=O) at the 3-position. The carboxylate ester group (-COOCH₃) is attached to the 1-position of the cyclobutane ring. This combination of functional groups makes the compound versatile in terms of reactivity and potential applications.

Recent studies have focused on the synthesis and characterization of methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate. Researchers have explored various synthetic routes to prepare this compound, including intramolecular cyclization reactions and enzymatic transformations. These studies have provided insights into the stereochemistry and regioselectivity of the compound's formation, which are critical for its potential use in asymmetric synthesis.

In terms of applications, methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate has shown promise in the development of bioactive compounds. For instance, it has been used as a building block in the synthesis of complex natural products and drug candidates. Its unique structure allows for the formation of diverse molecular frameworks, making it a valuable intermediate in organic synthesis.

Additionally, methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate has been investigated for its potential in materials science. The compound's ability to form supramolecular assemblies through hydrogen bonding and other non-covalent interactions has led to its use in the design of novel materials with tailored properties. These include stimuli-responsive materials and self-healing polymers, which have applications in fields such as electronics and biotechnology.

The latest research on methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate has also explored its role in catalysis. The compound has been used as a ligand in transition metal-catalyzed reactions, where it enhances the selectivity and efficiency of these processes. This has opened up new avenues for its application in industrial catalysis and sustainable chemical synthesis.

In conclusion, methyl 2-(hydroxymethyl)-3-oxocyclobutane-1-carboxylate (CAS No. 1824131-33-0) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers in various fields. As new studies continue to uncover its properties and capabilities, this compound is expected to play an increasingly important role in both academic research and industrial applications.